![molecular formula C14H25NO4 B3108854 Ethyl 4-(tert-butoxycarbonylamino)cyclohexanecarboxylate CAS No. 169044-84-2](/img/structure/B3108854.png)
Ethyl 4-(tert-butoxycarbonylamino)cyclohexanecarboxylate
Overview
Description
Ethyl 4-(tert-butoxycarbonylamino)cyclohexanecarboxylate is a chemical compound with the molecular formula C14H25NO4 . It is used in various applications, including as a building block for constructing active drugs .
Synthesis Analysis
The synthesis of this compound involves several steps. The process starts with 4-oxo cyclohexane carboxylate and chiral ligand reagent tert-butyl sulfinamide as raw materials. Reductive amination is carried out under the catalysis of Lewis acid to obtain trans-4-tert-butyl sulfinamide cyclohexane carboxylate. This compound undergoes ester hydrolysis under alkaline conditions in the presence of a solvent to obtain trans-4-tert-butyl sulfinamide cyclohexane carboxylic acid. Then, tert-butylsulfinyl is removed under acid condition to obtain trans-4-aminocyclohexane carboxylic acid. Finally, this compound is condensed with di-tert-butyl dicarbonate under alkali condition to obtain trans-4-(tert-butoxycarbonylamino) cyclohexanecarboxylic acid .Molecular Structure Analysis
The molecular structure of this compound is characterized by a cyclohexane ring with a tert-butoxycarbonylamino group and an ethyl carboxylate group attached to it .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include reductive amination, ester hydrolysis, removal of tert-butylsulfinyl, and condensation with di-tert-butyl dicarbonate .Physical and Chemical Properties Analysis
This compound is a solid at room temperature. It has a molecular weight of 271.357 .Scientific Research Applications
Enantioselective Synthesis
Ethyl 4-(tert-butoxycarbonylamino)cyclohexanecarboxylate serves as a critical intermediate in the enantioselective synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate. This compound is instrumental for developing potent CCR2 antagonists, highlighting its importance in pharmaceutical chemistry. The synthesis process utilizes iodolactamization as a key step, demonstrating the compound's utility in complex chemical transformations (Campbell et al., 2009).
Stereoisomers and Mimetics
Research on this compound also extends to the synthesis and characterization of its stereoisomers. These studies are vital for understanding the molecular structure and potential applications in mimicking biological molecules, such as twisted cis-amide bonds in peptides (Krajewski et al., 2001).
Crystal Structure Analysis
The compound's utility is further evidenced by studies on its derivatives, such as S-ethyl-2(tert-butoxycarbonylamino)-4-methyl-pentanethioate. Detailed crystal structure analysis of such derivatives enhances our understanding of molecular interactions and stability, contributing to the broader field of crystallography and molecular design (Dinesh et al., 2010).
Functional Material Synthesis
Beyond pharmaceutical applications, this compound finds application in material science. It is involved in the synthesis of hydrophilic aliphatic polyesters and functional cyclic esters, demonstrating its versatility in creating materials with specific properties for industrial and biomedical applications (Trollsås et al., 2000).
Novel Antibiotic Analogue Synthesis
This compound is also pivotal in synthesizing novel analogues of antibiotics, showcasing its contribution to developing new therapeutic agents. Such research underscores the compound's role in addressing antibiotic resistance and developing new drugs (Martyres et al., 2001).
Safety and Hazards
The safety data sheet for Ethyl 4-(tert-butoxycarbonylamino)cyclohexanecarboxylate indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Ethyl 4-(tert-butoxycarbonylamino)cyclohexanecarboxylate is a derivative of trans-4-aminocyclohexane carboxylic acid (ACCA) and is one of the important building blocks for constructing active drugs . .
Biochemical Pathways
As a derivative of ACCA, it may be involved in the synthesis of short peptides, polypeptides, isoquinolones, and other drugs .
Properties
IUPAC Name |
ethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO4/c1-5-18-12(16)10-6-8-11(9-7-10)15-13(17)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDAADPYICYRBEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(CC1)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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